Cas no 2839160-31-3 ((2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride)

• Product Name: (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride
• CAS No: 2839160-31-3
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• CID: 5604181
• PubChem ID: 165889501
• Update Time: 2025-05-23

(2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(1-methyl-1H-pyrazol-5-yl)-, hydrochloride (1:2)
• (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride

• Inchi： 1S/C7H11N3.2ClH/c1-10-7(3-2-5-8)4-6-9-10;;/h2-4,6H,5,8H2,1H3;2*1H/b3-2+;;
• InChI Key： UVOLSSCAPDZTRM-WTVBWJGASA-N
• SMILES： N1(C)N=CC=C1/C=C/CN.Cl.Cl

Additional information on (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride

(2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride: A Comprehensive Overview

(2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride, identified by the CAS number 2839160-31-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a pyrazole ring, an enamine group, and a dihydrochloride counterion, making it a versatile candidate for various chemical and biological studies.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance yield but also improve the purity of the final product, which is critical for its intended applications. The compound's structure, particularly the presence of the pyrazole ring, contributes to its unique reactivity and selectivity in various chemical reactions.

The biological activity of (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride has been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising lead compound for the development of new therapeutic agents. For instance, studies have shown its ability to modulate kinase activity, which is a key target in oncology and inflammation-related diseases.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles, which are essential for its potential use as an oral medication. Preclinical trials have revealed that it achieves effective concentrations in target tissues while maintaining a manageable safety profile. These findings underscore its potential as a candidate for further clinical evaluation.

The market demand for compounds like (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-amine dihydrochloride is driven by the increasing need for innovative therapeutic solutions. Its application in drug discovery pipelines positions it as a valuable asset for pharmaceutical companies seeking novel leads for disease treatment. Additionally, its structural versatility allows for further modification to optimize its pharmacological properties.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and acid-base neutralization. Researchers have optimized these steps to minimize reaction times and maximize product quality. The use of high-throughput screening techniques has also facilitated the identification of optimal reaction conditions.

The compound's stability under various storage conditions is another critical factor influencing its utility. Studies have shown that it maintains stability over extended periods when stored under controlled conditions, ensuring its reliability as a research tool and potential drug candidate.

In conclusion, (2E)-3-(1-methyl-1H-pyrazol-5